Cas no 117519-66-1 (1H-Pyrazole-5-sulfonamide,4-(cyanomethyl)-1-methyl-)

• Product Name: 1H-Pyrazole-5-sulfonamide,4-(cyanomethyl)-1-methyl-
• CAS No: 117519-66-1
• MF: C₆H₈N₄O₂S
• MW: 200.218318939209
• CID: 132797
• PubChem ID: 45080645
• Update Time: 2025-04-19

1H-Pyrazole-5-sulfonamide,4-(cyanomethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-sulfonamide,4-(cyanomethyl)-1-methyl-
• 1H-Pyrazole-5-sulfonamide,4-(cyanomethyl)-1-methyl-(9CI)
• 4-(Cyanomethyl)-1-methyl-1H-pyrazole-5-sulfonamide
• 117519-66-1
• 1H-Pyrazole-5-sulfonamide, 4-(cyanomethyl)-1-methyl-
• DB-279594

• Inchi： 1S/C6H8N4O2S/c1-10-6(13(8,11)12)5(2-3-7)4-9-10/h4H,2H2,1H3,(H2,8,11,12)
• InChI Key： LFELCGCCBQFKIK-UHFFFAOYSA-N
• SMILES： S(C1=C(CC#N)C=NN1C)(N)(=O)=O

Computed Properties

• Exact Mass: 200.03694
• Monoisotopic Mass: 200.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: -1.2

Experimental Properties

• PSA: 101.77